![molecular formula C5H4Cl2OS B3381167 (2,5-Dichlorothiophen-3-yl)methanol CAS No. 219765-84-1](/img/structure/B3381167.png)
(2,5-Dichlorothiophen-3-yl)methanol
Overview
Description
“(2,5-Dichlorothiophen-3-yl)methanol” is an organic chemical compound with the molecular formula C5H4Cl2OS. It has a molecular weight of 183.06 . This compound is a liquid at room temperature .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature . For instance, a series of 2-methoxypyridine-3-carbonitrile-bearing aryl substituents were synthesized by the condensation of chalcones with malononitrile in a basic medium .Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. Two of the carbon atoms in the ring are substituted with chlorine atoms, and one of the carbon atoms is connected to a methanol group .Mechanism of Action
Target of Action
The primary target of (2,5-Dichlorothiophen-3-yl)methanol is cytochrome P450 14 alpha-sterol demethylase (CYP51) . CYP51 is an essential enzyme in the sterol biosynthesis pathway in fungi and is a common target for antifungal drugs.
Mode of Action
The compound interacts with CYP51, potentially inhibiting its function
Biochemical Pathways
The inhibition of CYP51 affects the sterol biosynthesis pathway. This pathway is crucial for the production of ergosterol, a vital component of fungal cell membranes. Disruption of this pathway can lead to cell death .
Result of Action
The compound has shown antimicrobial and antioxidant activities . Specifically, it exhibited moderate activity against Bacillus subtilis and Penicillium fimorum . .
Advantages and Limitations for Lab Experiments
(2,5-Dichlorothiophen-3-yl)methanol has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied and characterized, making it a well-understood compound for use in research. However, there are also limitations to its use. This compound can be toxic at high concentrations, and care must be taken when handling and using it in experiments. Additionally, its potency and specificity for certain enzymes and proteins may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on (2,5-Dichlorothiophen-3-yl)methanol. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease. Further studies are needed to determine its efficacy and safety in humans. This compound's anti-inflammatory and antioxidant properties also make it a potential candidate for the treatment of other diseases such as cancer and cardiovascular disease. Additionally, further studies are needed to explore its potential use in other areas of research such as enzyme inhibition and protein binding.
Scientific Research Applications
(2,5-Dichlorothiophen-3-yl)methanol has been used in various scientific research studies due to its unique properties. It has been shown to be a potent inhibitor of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This property makes it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease. This compound has also been studied for its anti-inflammatory and antioxidant properties, which could be useful in the treatment of a variety of diseases.
Safety and Hazards
“(2,5-Dichlorothiophen-3-yl)methanol” is classified under the GHS07 hazard class . It has several hazard statements including H302, H312, H315, H319, H332, and H335, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation . Appropriate safety measures should be taken when handling this compound.
properties
IUPAC Name |
(2,5-dichlorothiophen-3-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2OS/c6-4-1-3(2-8)5(7)9-4/h1,8H,2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNXPLXBJUGEXTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1CO)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
219765-84-1 | |
Record name | (2,5-dichlorothiophen-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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